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Compound of Interest

Compound Name: 4-Butoxy-3-methoxybenzaldehyde

Cat. No.: B1271677 Get Quote

An In-depth Technical Guide to 4-Butoxy-3-methoxybenzaldehyde

This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-Butoxy-3-methoxybenzaldehyde, with a central focus on its molecular weight

and related characteristics. This document is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Core Chemical Properties
4-Butoxy-3-methoxybenzaldehyde is an aromatic aldehyde with the molecular formula

C12H16O3.[1] Its chemical structure consists of a benzene ring substituted with a butoxy

group, a methoxy group, and a formyl group.

Quantitative Data Summary
The key quantitative properties of 4-Butoxy-3-methoxybenzaldehyde are summarized in the

table below for easy reference and comparison.
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Property Value Source

Molecular Weight 208.25 g/mol PubChem[1]

Molecular Formula C12H16O3 PubChem[1]

IUPAC Name
4-butoxy-3-

methoxybenzaldehyde
PubChem[1]

CAS Number 51301-87-2 PubChem[1][2]

XLogP3 2.5 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Rotatable Bond Count 5 PubChem[1]

Exact Mass 208.109944368 Da PubChem[1]

Monoisotopic Mass 208.109944368 Da PubChem[1]

Synthesis Protocol: Williamson Ether Synthesis
The following is a generalized experimental protocol for the synthesis of 4-Butoxy-3-
methoxybenzaldehyde, based on the Williamson ether synthesis, a common method for

preparing ethers. This protocol is adapted from procedures for similar alkoxy-

methoxybenzaldehyde compounds.

Materials and Reagents
Vanillin (4-hydroxy-3-methoxybenzaldehyde)

1-Bromobutane (or 1-iodobutane)

Potassium carbonate (K2CO3) or Sodium hydroxide (NaOH)

Acetone or Dimethylformamide (DMF) as solvent

Diethyl ether
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Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate (MgSO4)

Deionized water

Experimental Procedure
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve vanillin (1 equivalent) in the chosen solvent (e.g., acetone).

Addition of Base: Add a base such as potassium carbonate (1.5-2 equivalents) to the

solution. The base will deprotonate the hydroxyl group of vanillin.

Addition of Alkyl Halide: Add 1-bromobutane (1.1-1.2 equivalents) to the reaction mixture.

Reflux: Heat the mixture to reflux and maintain it for several hours (typically 4-24 hours),

monitoring the reaction progress using thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and filter to

remove the inorganic salts.

Extraction: Evaporate the solvent under reduced pressure. Dissolve the residue in diethyl

ether and wash with a saturated sodium bicarbonate solution and then with water.

Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate, filter, and

evaporate the solvent to obtain the crude product.

Purification: Purify the crude 4-Butoxy-3-methoxybenzaldehyde by column

chromatography or recrystallization to yield the final product.

Characterization
The synthesized compound should be characterized by spectroscopic methods such as ¹H

NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.[1]
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The following diagrams illustrate the logical workflow of the synthesis and a conceptual

relationship of 4-Butoxy-3-methoxybenzaldehyde to its parent compound.

Reactants

Process Product

Vanillin

Reaction Setup

1-Bromobutane

K2CO3

Acetone

Reflux Work-up & Extraction Purification 4-Butoxy-3-methoxybenzaldehyde
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Caption: A workflow diagram for the synthesis of 4-Butoxy-3-methoxybenzaldehyde.
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Caption: The chemical relationship between Vanillin and its butoxy derivative.

Safety and Handling
4-Butoxy-3-methoxybenzaldehyde may cause skin and serious eye irritation.[1] It is

recommended to handle this chemical with appropriate personal protective equipment (PPE),

including gloves and safety glasses, in a well-ventilated area. For detailed safety information,

refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Butoxy-3-methoxybenzaldehyde molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1271677#4-butoxy-3-methoxybenzaldehyde-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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